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Compound of Interest

Compound Name: 3-Pyridinemethanol

Cat. No.: B1662793

Technical Support Center: 3-Pyridinemethanol

This guide provides comprehensive safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 3-Pyridinemethanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 3-Pyridinemethanol?

Al: 3-Pyridinemethanol is classified as a hazardous chemical. The primary hazards include:

Skin Irritation: Causes skin irritation.[1][2]

Serious Eye Irritation: Causes serious eye irritation.[1][2]

Harmful if Swallowed: It can be harmful if ingested.[3]

Respiratory Irritation: May cause respiratory irritation.[4]
Q2: What are the immediate first aid measures in case of exposure?
A2: In case of accidental exposure, follow these first aid measures immediately:

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.
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[3]

o Skin Contact: Remove all contaminated clothing immediately. Wash the affected area with
plenty of soap and water. If skin irritation occurs, get medical advice/attention.[1][3]

 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing. If you feel unwell, call a POISON CENTER or doctor.[3]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a POISON CENTER or
doctor if you feel unwell.[1][3]

Q3: What personal protective equipment (PPE) is required when handling 3-
Pyridinemethanol?

A3: Always wear the following PPE when handling 3-Pyridinemethanol:

Eye/Face Protection: Safety glasses with side-shields or goggles.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing to prevent skin contact.[1]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
ventilation is inadequate, use a suitable respirator.

Q4: How should | store 3-Pyridinemethanol?

A4: Store 3-Pyridinemethanol in a tightly closed container in a dry, cool, and well-ventilated
place.[3][4] Keep it away from incompatible materials such as acids, strong oxidizing agents,
and acid chlorides.[3]

Q5: What should | do in case of a fire involving 3-Pyridinemethanol?

A5: In case of a fire, use a dry chemical, carbon dioxide, alcohol-resistant foam, or water spray
to extinguish the flames.[1] Firefighters should wear self-contained breathing apparatus
(SCBA).[1] Upon heating, 3-Pyridinemethanol can decompose and emit toxic vapors of
nitrogen oxides.[4]
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Troubleshooting Guides

Issue: | observe an unexpected color change or heat generation when mixing 3-
Pyridinemethanol with another substance.

o Possible Cause: You may have mixed it with an incompatible material. 3-Pyridinemethanol
is incompatible with strong acids, strong oxidizing agents, and acid chlorides.[3] Reactions
with these substances can be exothermic and may produce hazardous byproducts.

e Solution:

o

Safely stop the addition of the incompatible material.
o If the reaction is vigorous, move to a safe distance and alert others in the laboratory.
o If the reaction is contained and stable, allow it to cool down.

o Treat the resulting mixture as hazardous waste and dispose of it according to the disposal
protocol for reactive mixtures.

o Review your experimental protocol to identify the incompatible substance and revise the
procedure to avoid this mixture.

Issue: | notice a crystalline precipitate forming in my 3-Pyridinemethanol, which is normally a
liquid.

e Possible Cause: The temperature of your storage location may be too low. The melting point
of 3-Pyridinemethanol is -7 °C (19.4 °F). If the ambient temperature drops below this, it will
solidify.

e Solution:

o

Gently warm the container in a water bath to a temperature not exceeding 40°C.

o

Swirl the container occasionally to ensure uniform melting.

[¢]

Once it has returned to a liquid state, you can proceed with your experiment.
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o Store the chemical in a temperature-controlled environment to prevent this from recurring.

Data Presentation

Physical and Chemical Properties of 3-Pyridinemethanol

Property Value

CAS Number 100-55-0

Molecular Formula CeH7NO

Molecular Weight 109.13 g/mol [5]

Appearance Clear, light yellow to yellow liquid[4]
Boiling Point 259 °C/498.2 °F @ 760 mmHg
Melting Point -7°C/19.4°F

Flash Point 149 °C/300.2 °F

Density 1.124 g/mL at 25 °C

Solubility Fully miscible in water[6]

Incompatible Materials

Material Class Examples Potential Hazard

. . . i . Vigorous reaction, heat
Strong Acids Hydrochloric acid, Sulfuric acid )
generation.

o Peroxides, Nitrates, ) ) )
Strong Oxidizing Agents Risk of fire or explosion.
Perchlorates

_ _ Acetyl chloride, Benzoyl _ _
Acid Chlorides i Exothermic reaction.
chloride

Experimental Protocols
Protocol 1: Small-Scale Spill Cleanup (less than 100 mL)
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Obijective: To safely clean and decontaminate a small spill of 3-Pyridinemethanol.

Materials:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.

Absorbent material (e.g., vermiculite, sand, or commercial sorbent pads).

Weak acid neutralizer (e.g., a 5% solution of citric acid).

pH indicator strips.

Two sealable plastic bags for waste disposal.

Scoop or dustpan.

Procedure:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Ensure Ventilation: Work in a well-ventilated area or a chemical fume hood.

Contain the Spill: If the liquid is spreading, create a dike around the spill using an absorbent
material.

Neutralize the Spill:

o 3-Pyridinemethanol is a basic compound. Cautiously apply the 5% citric acid solution to
the spill, starting from the outside and working inwards.

o Avoid adding the neutralizer too quickly to prevent excessive heat generation or splashing.

o After the initial reaction subsides, test the pH of the spilled material with a pH strip. The
target pH is between 6 and 8. Add more neutralizer in small increments if necessary.

Absorb the Residue: Once neutralized, cover the spill with an absorbent material.

Collect the Waste: Carefully scoop the absorbed material into a sealable plastic bag.
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o Decontaminate the Area: Wipe the spill area with a damp cloth. Place the cloth and any
contaminated PPE (like gloves) into a second sealable plastic bag.

o Dispose of Waste: Label the bags as "Hazardous Waste: 3-Pyridinemethanol Spill Debris"
and dispose of them according to your institution's hazardous waste management
guidelines.

Protocol 2: Disposal of Unused 3-Pyridinemethanol

Objective: To prepare unused or waste 3-Pyridinemethanol for disposal.
Materials:
o Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.

o Adesignated, compatible hazardous waste container (e.g., a glass or polyethylene container
with a screw cap).

e Hazardous waste label.
e Fume hood.
Procedure:

e Work in a Fume Hood: All transfers of waste 3-Pyridinemethanol should be conducted in a
certified chemical fume hood.

e Segregate Waste: Do not mix 3-Pyridinemethanol waste with other chemical waste streams
unless you have confirmed their compatibility. It is best practice to collect it in a dedicated
waste container.

o Transfer the Waste: Carefully pour the waste 3-Pyridinemethanol into the designated
hazardous waste container. Avoid splashing.

o Seal the Container: Securely close the cap on the waste container.

o Label the Container: Attach a completed hazardous waste label to the container. The label
should include:
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The words "Hazardous Waste".

[e]

o

The full chemical name: "3-Pyridinemethanol".

[¢]

The associated hazards (e.g., "Irritant," "Harmful").

The date of accumulation.

[e]

Your name and contact information.

[e]

» Store for Pickup: Store the sealed and labeled waste container in a designated satellite
accumulation area until it is collected by your institution's environmental health and safety
department.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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